Cas no 1361900-19-7 (4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid)

• Product Name: 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid
• CAS No: 1361900-19-7
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4932879
• Update Time: 2025-10-28

4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid

• Inchi： 1S/C10H12F2N2O2/c1-5-6(3-13)7(10(11)12)4-14-8(5)2-9(15)16/h4,10H,2-3,13H2,1H3,(H,15,16)
• InChI Key： LVVZLZBSHCZGQB-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC(=O)O)C(C)=C1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: -2.1
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid

4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid: A Comprehensive Overview

4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid (CAS No. 1361900-19-7) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound, with its unique structure and functional groups, exhibits a wide range of applications and properties that make it a subject of intense research and development.

The chemical structure of 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid is characterized by a pyridine ring system, which serves as the core framework. The pyridine ring is substituted with several functional groups: an amino methyl group at position 4, a difluoromethyl group at position 5, a methyl group at position 3, and an acetic acid group at position 2. These substituents not only enhance the compound's stability but also contribute to its diverse chemical reactivity and biological activity.

Recent studies have highlighted the potential of pyridine derivatives in drug discovery and development. The presence of the amino methyl group in 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid enables it to act as a versatile platform for further chemical modifications. For instance, researchers have explored the use of this compound as a precursor for synthesizing bioactive molecules with enhanced pharmacokinetic properties.

The difluoromethyl group in the molecule introduces additional electronic effects, which can modulate the compound's reactivity and selectivity in various chemical reactions. This feature has been exploited in the synthesis of advanced materials, such as fluorinated polymers and high-performance lubricants. The methyl group at position 3 further stabilizes the molecule by providing steric hindrance, thereby preventing unwanted side reactions during synthesis or application.

One of the most promising applications of 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid lies in its role as an intermediate in the production of agrochemicals. Recent advancements in agricultural chemistry have demonstrated that this compound can be used to synthesize pesticides with improved efficacy and reduced environmental impact. Its ability to interact with specific biological targets makes it a valuable asset in developing sustainable agricultural solutions.

In addition to its chemical applications, 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid has shown potential in the field of materials science. Researchers have investigated its use as a building block for constructing advanced materials with tailored properties, such as high thermal stability and mechanical strength. The acetic acid group at position 2 plays a crucial role in these applications by enabling strong intermolecular interactions, which are essential for forming robust material structures.

Recent breakthroughs in synthetic chemistry have also shed light on novel methods for synthesizing 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid. Traditional synthesis routes often involve multi-step processes with low yields and high costs. However, modern techniques leveraging catalytic systems and green chemistry principles have significantly improved the efficiency and sustainability of its production.

The integration of computational chemistry tools has further enhanced our understanding of the molecular properties of 4-(Aminomethyl)-5-(difluoromethyl)-3-methylpyridine-2-acetic acid. Advanced simulations have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological systems. These findings have paved the way for innovative applications in drug delivery systems and nanotechnology.

Despite its numerous advantages, the use of 4-(Aminomethyl)-5-(difluoromethy